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Compound of Interest

Compound Name: Magnesium nitrate hexahydrate

Cat. No.: B080624 Get Quote

Introduction

Complexometric titration is a versatile analytical technique used for the quantitative

determination of metal ions. It relies on the reaction between a metal ion and a complexing

agent, or ligand, to form a stable, soluble complex. Ethylenediaminetetraacetic acid (EDTA) is

the most widely used titrant in complexometry due to its ability to form stable, 1:1 complexes

with a vast majority of metal cations.[1]

Magnesium nitrate hexahydrate, Mg(NO₃)₂·6H₂O, serves as a high-purity, stable, and non-

hygroscopic source of magnesium ions. This makes it an excellent reagent for preparing

standard magnesium solutions, which are crucial for two primary applications in

complexometric titrations: the standardization of EDTA solutions and the determination of

magnesium in unknown samples through direct or back-titration methods.

Principle of Magnesium Complexometric Titration

The titration of magnesium with EDTA is typically carried out in a solution buffered to a pH of

10.[2][3] The reaction stoichiometry is a simple 1:1 molar ratio.[4]

Reaction: Mg²⁺ + H₂Y²⁻ → MgY²⁻ + 2H⁺[3][5] (where H₂Y²⁻ is the common representation for

the disodium salt of EDTA)

To detect the endpoint of the titration, a metallochromic indicator, most commonly Eriochrome

Black T (EBT), is used.[2][5][6] This indicator forms a wine-red complex with magnesium ions
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(Mg-EBT).[3][5] During the titration, the EDTA titrant first reacts with the free magnesium ions.

Once all the free Mg²⁺ has been complexed, the EDTA displaces the magnesium from the Mg-

EBT complex. This releases the free indicator into the solution, causing a sharp color change

from wine-red to a distinct blue, signaling the equivalence point.[2][7] The presence of an

ammonia buffer is essential to maintain the pH at 10, ensuring both the stability of the Mg-

EDTA complex and the proper functioning of the EBT indicator.[3]

Applications and Protocols
Application 1: Standardization of EDTA Solution
A standard solution of magnesium, prepared from a known weight of high-purity magnesium
nitrate hexahydrate, can be used to accurately determine the molarity of a prepared EDTA

solution.

Experimental Protocol: Standardization of ~0.1 M EDTA

Preparation of Standard 0.1 M Magnesium Solution:

Accurately weigh approximately 2.564 g of analytical reagent grade magnesium nitrate
hexahydrate (Mg(NO₃)₂·6H₂O, Molar Mass: 256.41 g/mol ).

Quantitatively transfer the weighed solid to a 100 mL volumetric flask.

Dissolve the solid in deionized water and dilute to the mark. Mix thoroughly.

Calculate the precise molarity of the magnesium standard solution based on the exact

weight recorded.

Titration Procedure:

Pipette a 20.00 mL aliquot of the standard magnesium solution into a 250 mL Erlenmeyer

flask.

Dilute with approximately 80 mL of deionized water.[2][7]

Add 2-5 mL of ammonia buffer (pH 10) to the flask.[2][6]
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Add a small amount (approx. 50 mg) of Eriochrome Black T indicator mixture (ground with

NaCl).[2][6] The solution should turn a wine-red color.

Titrate with the prepared EDTA solution from a burette with constant swirling until the color

changes from wine-red to a clear blue.[6]

Repeat the titration at least two more times to obtain concordant results (titres agreeing

within 0.1 mL).

Calculation of EDTA Molarity:

Use the following formula: M_EDTA = (M_Mg × V_Mg) / V_EDTA

Where M_EDTA is the molarity of the EDTA solution.

M_Mg is the molarity of the standard magnesium solution.

V_Mg is the volume of the magnesium solution used (20.00 mL).

V_EDTA is the average volume of the EDTA solution used from the concordant

titrations.

Quantitative Data Summary

Parameter Value

Target Molarity of Mg Solution 0.1 M

Approx. Weight of Mg(NO₃)₂·6H₂O 2.564 g

Volume of Volumetric Flask 100.0 mL

Aliquot of Mg Solution 20.00 mL

Target Molarity of EDTA ~0.1 M

Indicator Eriochrome Black T

pH 10 (Ammonia Buffer)

Endpoint Color Change Wine-red to Blue
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Application 2: Assay of Magnesium Nitrate Hexahydrate
This protocol determines the purity of a sample of magnesium nitrate hexahydrate by titrating

it with a pre-standardized EDTA solution.

Experimental Protocol: Purity Assay

Sample Preparation:

Accurately weigh about 1.0 g of the magnesium nitrate hexahydrate sample.[6]

Transfer it to a 250 mL beaker or Erlenmeyer flask and dissolve in approximately 50 mL of

deionized water.[6]

Titration Procedure:

Add 5 mL of pH 10 ammonia buffer solution.[6]

Add about 50 mg of Eriochrome Black T indicator mixture.[6]

Titrate with a standardized 0.1 M EDTA volumetric solution until the last trace of red

disappears, and a clear blue color is obtained.[6]

Record the volume of EDTA used.

Calculation of Purity:

One milliliter of 0.1 M EDTA corresponds to 0.02564 g of Mg(NO₃)₂·6H₂O.[6]

Calculate the mass of pure Mg(NO₃)₂·6H₂O in the sample: Mass = V_EDTA × M_EDTA ×

256.41

Where V_EDTA is the volume of EDTA in Liters, M_EDTA is the molarity of the standard

EDTA, and 256.41 is the molar mass of Mg(NO₃)₂·6H₂O.

Calculate the percentage purity: % Purity = (Calculated Mass of Mg(NO₃)₂·6H₂O / Initial

Sample Mass) × 100

Quantitative Data Summary
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Parameter Value

Approx. Sample Weight 1.0 g

Titrant Standardized ~0.1 M EDTA

Indicator Eriochrome Black T

pH 10 (Ammonia Buffer)

Endpoint Color Change Wine-red to Blue

Molar Mass of Mg(NO₃)₂·6H₂O 256.41 g/mol

Equivalence
1 mL of 0.1 M EDTA ≅ 0.02564 g

Mg(NO₃)₂·6H₂O[6]
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Workflow: EDTA Standardization and Sample Assay
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Caption: Workflow for standardizing EDTA and subsequent sample analysis.
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Chemical Species Relationship in Titration

Before Endpoint

At Endpoint

Free Mg²⁺

Mg-EBT Complex
(Wine-Red)

 forms 

Mg-EDTA Complex
(Colorless)

Free EBT
(Blue)

EDTA (Titrant)

 complexes 

 displaces Mg²⁺ 

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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